Cas no 1805515-93-8 (Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805515-93-8
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4880637
• Update Time: 2025-06-11

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-10(18)4-8-3-7(6-16)9(5-13)11(17-8)12(14)15/h3,12H,2,4-5H2,1H3
• InChI Key： YABRGLGNEJJZMP-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(CC(=O)OCC)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805515-93-8): A Comprehensive Overview

Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1805515-93-8) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise in the synthesis of novel therapeutic agents and the exploration of new biochemical pathways. Its unique combination of functional groups, including a chloromethyl moiety, a cyanopyridine core, and a difluoromethyl substituent, makes it a versatile intermediate in organic synthesis and drug discovery.

The relevance of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate in modern medicinal chemistry stems from its ability to serve as a building block for more complex molecules. The presence of the chloromethyl group allows for further functionalization through nucleophilic substitution reactions, while the cyanopyridine scaffold provides a stable platform for additional modifications. Moreover, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly valuable in the design of next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with potential therapeutic applications. Pyridine-based compounds are widely recognized for their role in various biological processes and their efficacy as pharmacological agents. Among these derivatives, Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate stands out due to its unique structural features and its potential to be incorporated into diverse drug molecules.

The compound's molecular structure also makes it an attractive candidate for computational chemistry studies. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can be employed to predict the behavior of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate in different environments. These studies can provide valuable insights into its reactivity, stability, and interactions with biological targets, thereby facilitating the rational design of new drugs.

One of the most promising areas of research involving Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate is its application in the development of antiviral and anticancer agents. The compound's ability to undergo selective modifications allows researchers to tailor its properties for specific therapeutic purposes. For instance, by introducing additional functional groups or appending it to other pharmacophores, scientists can create molecules that target viral enzymes or cancer cell receptors with high precision.

The synthesis of Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The process typically begins with the preparation of a halogenated pyridine precursor, which is then subjected to nucleophilic substitution reactions to introduce the desired functional groups. The use of palladium-catalyzed cross-coupling reactions can further enhance the efficiency and selectivity of these transformations.

In addition to its pharmaceutical applications, Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate has shown potential in materials science and agrochemical research. Its unique chemical properties make it suitable for developing advanced materials with tailored functionalities or for creating novel pesticides with improved efficacy and environmental safety profiles.

The ongoing investigation into Ethyl 3-(chloromethyl)-4-cyano-2-(difluoromethyl)pyridine-6-acetate underscores its significance as a versatile intermediate in synthetic chemistry. As research continues to uncover new applications and methodologies for this compound, its role in advancing pharmaceutical science is expected to grow even further. The combination of its structural features and synthetic flexibility positions it as a cornerstone molecule in the quest for innovative therapeutic solutions.